Cas no 1443311-39-4 (1-methyl-2-(3-methylbutoxy)-4-methylsulfanylbenzene)

• Product Name: 1-methyl-2-(3-methylbutoxy)-4-methylsulfanylbenzene
• CAS No: 1443311-39-4
• MF: C₁₃H₂₀OS
• MW: 224.362302780151
• MDL: MFCD18427039
• CID: 5180142
• Update Time: 2026-03-05

1-methyl-2-(3-methylbutoxy)-4-methylsulfanylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-methyl-2-(3-methylbutoxy)-4-methylsulfanylbenzene

• MDL： MFCD18427039
• Inchi： 1S/C13H20OS/c1-10(2)7-8-14-13-9-12(15-4)6-5-11(13)3/h5-6,9-10H,7-8H2,1-4H3
• InChI Key： JSOAYBXLRXGSJI-UHFFFAOYSA-N
• SMILES： C1(C)=CC=C(SC)C=C1OCCC(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 5

Additional information on 1-methyl-2-(3-methylbutoxy)-4-methylsulfanylbenzene

Comprehensive Guide to 1-methyl-2-(3-methylbutoxy)-4-methylsulfanylbenzene (CAS No. 1443311-39-4): Properties, Applications, and Market Insights

1-methyl-2-(3-methylbutoxy)-4-methylsulfanylbenzene (CAS No. 1443311-39-4) is an organic compound with a unique molecular structure that makes it valuable in various industrial and research applications. This compound belongs to the class of alkyl-substituted benzene derivatives, characterized by the presence of a methyl group, a 3-methylbutoxy group, and a methylsulfanyl group attached to the benzene ring. Its distinct chemical properties have garnered attention in fields such as flavor and fragrance chemistry, pharmaceutical intermediates, and specialty chemicals.

The growing interest in 1-methyl-2-(3-methylbutoxy)-4-methylsulfanylbenzene is reflected in recent searches for "CAS 1443311-39-4 applications" and "methylsulfanylbenzene derivatives uses." Researchers and industry professionals are particularly curious about its potential as a synthetic intermediate or its role in aroma compound formulations. The compound's balanced hydrophobic and hydrophilic properties, derived from its methylbutoxy side chain and methylsulfanyl group, make it an interesting subject for material science studies.

From a chemical perspective, 1-methyl-2-(3-methylbutoxy)-4-methylsulfanylbenzene demonstrates moderate stability under standard conditions. Its molecular weight of 224.35 g/mol and specific structural features contribute to its solubility profile in common organic solvents. These characteristics are frequently searched in relation to "1443311-39-4 solubility data" and "handling precautions for methylsulfanylbenzene compounds," indicating the practical concerns of laboratory professionals working with this material.

The synthesis of 1-methyl-2-(3-methylbutoxy)-4-methylsulfanylbenzene typically involves multi-step organic reactions, with recent patents highlighting improved methods for its production. Industrial interest in this compound has increased due to its potential as a flavor enhancer precursor and its utility in advanced material synthesis. Market analysis shows growing queries about "1443311-39-4 suppliers" and "bulk pricing for methylbutoxy benzene derivatives," reflecting its commercial relevance.

In the pharmaceutical sector, derivatives of 1-methyl-2-(3-methylbutoxy)-4-methylsulfanylbenzene are being investigated for various applications, though specific therapeutic uses remain under research. The compound's structural features make it a candidate for drug discovery programs, particularly in the development of small molecule therapeutics. This has led to increased searches for "1443311-39-4 biological activity" and "methylsulfanyl benzene medicinal chemistry."

Environmental and safety considerations for 1-methyl-2-(3-methylbutoxy)-4-methylsulfanylbenzene follow standard protocols for handling organic compounds. While not classified as highly hazardous, proper laboratory safety measures should be observed when working with this material. Recent regulatory trends show interest in "1443311-39-4 safety data" and "environmental impact of methylsulfanyl compounds," reflecting the industry's focus on sustainable chemistry practices.

The future outlook for 1-methyl-2-(3-methylbutoxy)-4-methylsulfanylbenzene appears promising, with potential applications emerging in green chemistry initiatives and specialty chemical manufacturing. As research continues, new uses for this versatile compound may be discovered, further driving demand in both academic and industrial settings. Current market intelligence indicates particular interest in "novel applications of 1443311-39-4" and "methylbutoxy benzene derivatives market growth," suggesting expanding opportunities for this chemical entity.

For researchers and industry professionals seeking detailed technical information about 1-methyl-2-(3-methylbutoxy)-4-methylsulfanylbenzene, comprehensive analytical data including spectroscopic characteristics, chromatographic behavior, and physical properties are increasingly available. The compound's growing profile is evidenced by search trends for "1443311-39-4 NMR spectra" and "analytical methods for methylsulfanylbenzene compounds," highlighting the need for reliable characterization data.

In conclusion, 1-methyl-2-(3-methylbutoxy)-4-methylsulfanylbenzene (CAS No. 1443311-39-4) represents an interesting and potentially valuable chemical entity with diverse applications across multiple industries. Its unique combination of structural features continues to attract research attention, while its commercial viability makes it a subject of growing market interest. As understanding of this compound deepens, its role in various chemical sectors is likely to expand, offering new opportunities for innovation and application development.